molecular formula NaCl<br>ClNa B079847 Sodium chloride CAS No. 14762-51-7

Sodium chloride

Cat. No. B079847
CAS RN: 14762-51-7
M. Wt: 58.44 g/mol
InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
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Description

Sodium chloride, also known as table salt, is a compound made up of sodium and chlorine ions. It is one of the most commonly used salts in the world and is used in various industries, including food processing, chemical manufacturing, and pharmaceuticals.

Scientific Research Applications

1. Effects in Aquatic Life

Sodium chloride, commonly known as salt, has been researched for its effects on freshwater fish like goldfish (Carassius auratus). Different salt concentrations in water can cause physiological changes in fish. For instance, a study found significant differences in plasma biochemistries of goldfish exposed to different concentrations of sodium chloride baths (Burgdorf-moisuk, Mitchell & Watson, 2011).

2. Impact on Food Preservation

Sodium chloride is widely used in the food industry for its preservative and antimicrobial properties, primarily due to its ability to reduce water activity. This effect makes it a crucial component in food processing, especially in products like meats and cheeses, where it helps control microbial growth and contributes to flavor and texture (Albarracín, Sánchez, Grau & Barat, 2011).

3. Role in Flavor Enhancement and Reduction

Sodium chloride's role as a flavor enhancer is significant. It can improve the taste and texture of various foods, including meats. However, due to health concerns associated with high sodium intake, studies have focused on strategies to reduce sodium levels in food products without compromising safety or acceptability (McGough, Sato, Rankin & Sindelar, 2012).

4. Influence on Human Health

High dietary sodium intake, primarily from sodium chloride, has been linked to health concerns such as hypertension. Public health guidelines have recommended reducing sodium intake, and scientific research has explored the effectiveness and safety of lowering sodium in diets (McCarron, Geerling, Kazaks & Stern, 2009).

5. Environmental and Biological Implications

Sodium chloride's environmental and biological implications are also a subject of research. For example, its effects on the degradation of pollutants in wastewater treatment have been studied, indicating its role in advanced oxidation processes (Yuan, Ramjaun, Wang & Liu, 2011).

properties

IUPAC Name

sodium;chloride
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InChI

InChI=1S/ClH.Na/h1H;/q;+1/p-1
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InChI Key

FAPWRFPIFSIZLT-UHFFFAOYSA-M
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Canonical SMILES

[Na+].[Cl-]
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Molecular Formula

NaCl, ClNa
Record name sodium chloride
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Related CAS

14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
Record name Sodium chloride [USP:JAN]
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DSSTOX Substance ID

DTXSID3021271
Record name Sodium chloride
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Molecular Weight

58.44 g/mol
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Physical Description

Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
Record name Sodium chloride (NaCl)
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Boiling Point

1465 °C
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Solubility

36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
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Density

2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
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Vapor Pressure

VP: 1 mm Hg at 865 °C
Record name SODIUM CHLORIDE
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Mechanism of Action

Sodium and chloride — major electrolytes of the fluid compartment outside of cells (i.e., extracellular) — work together to control extracellular volume and blood pressure. Disturbances in sodium concentrations in the extracellular fluid are associated with disorders of water balance., Intra-amniotic instillation of 20% sodium chloride injection induces abortion and fetal death. Although the mechanism has not been conclusively determined, some studies indicate that the drug's abortifacient activity may be mediated by prostaglandins released from decidual cells damaged by hypertonic solutions of sodium chloride. Hypertonic sodium chloride-induced uterine contractions are usually sufficient to cause evacuation of both the fetus and placenta; however, abortion may be incomplete in 25-40% of patients. /20% injection/
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Impurities

The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
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Product Name

Sodium Chloride

Color/Form

Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals

CAS RN

7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
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Melting Point

800.7 °C
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Synthesis routes and methods I

Procedure details

It is also known that ammonium chloride and sodium sulphate can be produced from ammonium sulphate and salt (NaCl). According to this reaction, one would expect to produce disodium phosphate and ammonium chloride from sodium chloride and diammonium phosphate if the Na/P molar ratio is 2.
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Synthesis routes and methods II

Procedure details

The organic pyrocarbonates may be prepared by reacting alkali metal organic carbonate, e.g., sodium ethyl carbonate, with organic halocarbonate, e.g., ethyl chlorocarbonate (ethyl chloroformate). The organo groups of the organic carbonate and halocarbonate are chosen to correspond to the organo groups desired for the pyrocarbonate. For example, sodium ethoxide, which can be prepared by dissolving sodium metal in a toluene solution of ethyl alcohol, is carbonated with carbon dioxide to prepare sodium ethyl carbonate. Thereafter, the sodium ethyl carbonate is reacted with ethyl chloroformate to form diethyl pyrocarbonate and sodium chloride. The chloride salt is filtered and the pyrocarbonate recovered by distillation.
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sodium ethyl carbonate
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sodium ethyl carbonate
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pyrocarbonates
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alkali metal
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sodium ethyl carbonate
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halocarbonate
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[Compound]
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ethyl chlorocarbonate (ethyl chloroformate)
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halocarbonate
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Synthesis routes and methods III

Procedure details

Sodium hydroxide solution (5 N, 2.5 ml., 12.5 mmol.) is added dropwise to a stirred mixture of ethyl 4-{3-[3-(hydroxyoctyl)-4-oxo-2-thiazolidinyl]propyl}benzoate (2.80 g., 6.64 mmol.) in aqueous methanol (25 ml. methanol plus 5 ml. water) maintained at 0° C. The resulting mixture is allowed to warm to room temperature and stirred for 3 hours. Then, the reaction mixture is diluted with water, and extracted with ether. The aqueous phase is separated, acidified with 2 N hydrochloric acid (10 ml.), and extracted with ether. This ethereal extract is washed with water, dried over anhydrous magnesium sulfate, concentrated in vacuo to yield an oil residue. The oil residue is then applied to a silica gel column (75 g.) with chloroform. Elution with chloroform-acetic acid (25:1; v:v; 410 ml.) gives impure material. Continued elution with the same eluant (420 ml.) provides the desired title compound as a viscous pale yellow oil, ir (NaCl) 1700, 1665 cm- 1, pmr (CDCl3) δ0.92 (3H, t), 3.60 (2H, s), 4.72 (1H, m), 7.30 (2H, d), 8.08 (2H, d).
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2.5 mL
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ethyl 4-{3-[3-(hydroxyoctyl)-4-oxo-2-thiazolidinyl]propyl}benzoate
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2.8 g
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25 mL
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Synthesis routes and methods IV

Procedure details

At six hours the amount of doxorubicin peak was less than 0.1%, the reaction mixture was filtered through a coarse sintered glass funnel to remove the beads. A brine solution (at least 30% w/v) of 1.1 kg NaCl in 3.5 L water was prepared and cooled to 0° C. The filtered reaction mixture was then slowly added to the cooled brine solution with vigorous stirring over 45 minutes. The color of the solution remained red, a blue solution would have indicated that the pH needed adjustment immediately to between 5.8-6.0 by adding acetic acid. The red precipitate was filtered through a medium sintered glass funnel, washed with water and dried under vacuum pressure over P2O5 to yield MeOSuc-βAla-Leu-Ala-Leu-Dox free of any residual doxorubicin.
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brine
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Synthesis routes and methods V

Procedure details

Similarly, it is believed that sodium bisulfite reacts with sodium dichromate, water, and hydrochloric acid to form chromium hydroxide, sodium sulfate, and sodium chloride according to equation (4):
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